Cas no 1361816-60-5 (3-(2,3-Dichlorophenyl)-4-fluoropyridine)

• Product Name: 3-(2,3-Dichlorophenyl)-4-fluoropyridine
• CAS No: 1361816-60-5
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4922919
• Update Time: 2025-10-30

3-(2,3-Dichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-9-3-1-2-7(11(9)13)8-6-15-5-4-10(8)14/h1-6H
• InChI Key： LVWZTYRRTJCCFF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,3-Dichlorophenyl)-4-fluoropyridine

3-(2,3-Dichlorophenyl)-4-fluoropyridine: A Comprehensive Overview

3-(2,3-Dichlorophenyl)-4-fluoropyridine, also known by its CAS number 1361816-60-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a dichlorophenyl group and a fluorine substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 3-(2,3-Dichlorophenyl)-4-fluoropyridine involves a multi-step process that typically begins with the preparation of the dichlorophenyl precursor. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. This approach not only enhances the efficiency of synthesis but also aligns with the growing trend toward sustainable chemical practices.

From a structural standpoint, 3-(2,3-Dichlorophenyl)-4-fluoropyridine exhibits a planar geometry due to the aromatic nature of both the pyridine and phenyl rings. The presence of electron-withdrawing groups, such as chlorine and fluorine atoms, influences the electronic properties of the molecule. These substituents are known to deactivate the aromatic rings, making them less reactive toward electrophilic substitution reactions. However, they also contribute to increased stability and potential bioavailability when incorporated into drug candidates.

Recent studies have explored the pharmacological properties of 3-(2,3-Dichlorophenyl)-4-fluoropyridine, particularly in relation to its potential as a lead compound in drug discovery. Research has demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, a 2023 study published in Nature Communications highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The findings suggest that this compound could serve as a starting point for developing novel therapeutic agents targeting cognitive disorders.

In addition to its pharmacological applications, 3-(2,3-Dichlorophenyl)-4-fluoropyridine has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. A 2022 study in Advanced Materials reported that incorporating this compound into polymer blends significantly enhanced their electrical conductivity without compromising mechanical stability. This dual functionality underscores its versatility across diverse scientific domains.

The environmental impact of 3-(2,3-Dichlorophenyl)-4-fluoropyridine has also been a topic of recent research. Given its potential use in pharmaceuticals and materials science, understanding its fate in natural ecosystems is crucial for ensuring sustainable practices. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a moderate rate due to its complex structure. However, further research is needed to evaluate its long-term persistence and potential toxicity to aquatic organisms.

In conclusion, 3-(2,3-Dichlorophenyl)-4-fluoropyridine, with its CAS number 1361816-60-5, represents a versatile compound with promising applications in multiple fields. Its unique chemical structure provides a foundation for exploring novel synthetic methods and evaluating its pharmacological and environmental implications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.